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Compound of Interest

Compound Name: Thallium(1+) undecanoate

Cat. No.: B15341597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. Thallium(I) undecanoate is a highly toxic compound, and all handling should

be performed by qualified personnel in a controlled laboratory setting with appropriate

engineering controls and personal protective equipment. This guide is not a substitute for a

formal risk assessment and adherence to all applicable local, state, and federal regulations.

Introduction
Thallium(I) undecanoate (C₁₁H₂₁O₂Tl) is a metal-organic compound that, due to the presence

of the thallium(I) ion, presents a significant health and safety risk. Thallium and its compounds

are well-documented as being highly toxic to humans and the environment.[1][2] The toxicity of

thallium(I) undecanoate is primarily attributed to the thallium(I) cation, which can substitute for

potassium ions in biological systems, thereby disrupting numerous critical cellular processes.[3]

This guide provides a comprehensive overview of the known hazards, safe handling

procedures, emergency protocols, and waste disposal for Thallium(I) undecanoate, based on

the established data for soluble thallium compounds.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Thallium(I) undecanoate is not readily available, it

should be treated as a highly toxic substance based on the known hazards of other soluble

thallium compounds.
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GHS Classification (Anticipated):

Acute Toxicity, Oral (Category 2): H300 - Fatal if swallowed.[4][5]

Acute Toxicity, Dermal (Category 2): H310 - Fatal in contact with skin.

Acute Toxicity, Inhalation (Category 2): H330 - Fatal if inhaled.[5]

Specific Target Organ Toxicity (Repeated Exposure) (Category 2): H373 - May cause

damage to organs through prolonged or repeated exposure.[5]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 2): H411 - Toxic to

aquatic life with long lasting effects.

Signal Word: Danger

Primary Routes of Exposure: Ingestion, inhalation of dust, and skin absorption.[2][6]

Physical and Chemical Properties
Limited specific data exists for Thallium(I) undecanoate. The following table summarizes known

information and general properties of related compounds.
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Property Value Source

Chemical Formula C₁₁H₂₁O₂Tl [7]

Molecular Weight 389.67 g/mol [7]

CAS Number 34244-93-4 [7]

Appearance

Assumed to be a solid.

Thallium itself is a bluish-white,

soft, malleable metal that turns

gray on exposure to air.[8][9]

General Knowledge

Solubility

Assumed to be soluble in

water and organic solvents,

similar to other thallium salts.

Many thallium compounds are

highly soluble in water.[2]

General Knowledge

Toxicological Information
Thallium is a cumulative poison, and its effects can be delayed.[10][11] The toxicity of

Thallium(I) undecanoate is expected to be similar to other soluble thallium compounds.

Acute Effects
Gastrointestinal: Nausea, vomiting, diarrhea, and severe abdominal pain are often the initial

symptoms.[1][2][6][10]

Neurological: Within 1 to 5 days, neurological symptoms can appear, including painful

sensations in the limbs, numbness, tremors, and in severe cases, convulsions and coma.[2]

[10]

Cardiovascular: Tachycardia and hypertension have been reported.

Chronic Effects
Dermatological: Hair loss (alopecia) is a characteristic sign of thallium poisoning, typically

occurring 2 to 3 weeks after exposure.[1][10][12]
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Neurological: Long-term exposure can lead to permanent neurological damage, including

difficulty walking, involuntary movements, and cognitive impairment.[10]

Other: Thallium can also cause damage to the liver, kidneys, and heart.[10][13]

Occupational Exposure Limits
The following occupational exposure limits are for soluble thallium compounds and should be

strictly adhered to when handling Thallium(I) undecanoate.

Regulatory Body
Exposure Limit (8-hour
TWA)

Source

OSHA (PEL) 0.1 mg/m³ [13][14][15]

NIOSH (REL) 0.1 mg/m³ [13][14][15]

ACGIH (TLV) 0.1 mg/m³ (skin) [13][14][15]

Immediately Dangerous to Life or Health (IDLH): 15 mg/m³ (as Thallium).[6][15]

Experimental Protocols: Safe Handling and
Emergency Procedures
Standard Operating Procedure for Handling Thallium(I)
Undecanoate
This protocol outlines the minimum requirements for safely handling Thallium(I) undecanoate.

1. Engineering Controls:

All work with Thallium(I) undecanoate must be conducted in a certified chemical fume hood
or a glove box.[14]
The work area should be equipped with a safety shower and an eyewash station in the
immediate vicinity.[14]

2. Personal Protective Equipment (PPE):
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Gloves: Wear two pairs of nitrile gloves. Change gloves immediately if contaminated.
Eye Protection: Chemical safety goggles and a face shield are mandatory.
Lab Coat: A disposable lab coat or a lab coat dedicated to thallium work should be worn.
Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
with a high-efficiency particulate filter (P100) is required.[16]

3. Weighing and Solution Preparation:

Weighing of solid Thallium(I) undecanoate should be done on weighing paper within an
enclosed analytical balance inside a fume hood.[17][18]
Use dedicated spatulas and glassware for thallium compounds.[17][18] These items should
be clearly labeled and never used for other purposes.
Work on a disposable bench protector to contain any spills.[17][18]

4. Decontamination:

Wipe down all surfaces and equipment with a 10% sodium hypochlorite solution followed by
a water rinse.
All disposable materials, including gloves, bench protectors, and weighing papers, must be
disposed of as hazardous waste.

Emergency Procedures
1. In Case of Skin Contact:

Immediately remove contaminated clothing.
Wash the affected area with copious amounts of soap and water for at least 15 minutes.[6]
[19][20]
Seek immediate medical attention.

2. In Case of Eye Contact:

Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the
upper and lower eyelids.[4][20]
Seek immediate medical attention.

3. In Case of Inhalation:

Move the person to fresh air immediately.[4][21]
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If breathing is difficult, administer oxygen.
Seek immediate medical attention.

4. In Case of Ingestion:

Do NOT induce vomiting.[4]
Rinse the mouth with water.[4]
Seek immediate medical attention. Inform medical personnel that the patient has ingested a
thallium compound.

5. In Case of a Spill:

Evacuate the area and restrict access.
Wear appropriate PPE, including respiratory protection.
For small spills, carefully scoop up the solid material into a labeled, sealed container for
hazardous waste disposal.[4] Avoid creating dust.[4]
Clean the spill area with a 10% sodium hypochlorite solution.
For large spills, contact your institution's environmental health and safety department.

Waste Disposal
All waste containing Thallium(I) undecanoate, including contaminated labware, PPE, and spill

cleanup materials, must be collected in a clearly labeled, sealed container for hazardous

waste.[22][23] Follow all institutional, local, state, and federal regulations for the disposal of

heavy metal waste.
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Caption: Overview of Thallium Toxicity Pathway.
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Start: Handling Thallium(I) Undecanoate

Verify Engineering Controls
(Fume Hood, Eyewash, Safety Shower)

Don Appropriate PPE
(Double Gloves, Goggles, Face Shield, Lab Coat)

Weigh Compound in Fume Hood
(Use disposable bench protector)

Perform Experimental Procedure

Decontaminate Work Area and Equipment

Dispose of all waste as Hazardous

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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